molecular formula C18H19N7O B5655337 5-{[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]carbonyl}-1H-1,2,3-benzotriazole

5-{[(1S*,5R*)-3-(2-pyrimidinyl)-3,6-diazabicyclo[3.2.2]non-6-yl]carbonyl}-1H-1,2,3-benzotriazole

Cat. No. B5655337
M. Wt: 349.4 g/mol
InChI Key: GSUGAQDQQWKBSM-GXTWGEPZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound appears to be a heterocyclic molecule that involves elements of benzotriazole and pyrimidinyl components, indicative of its potential utility in diverse chemical and pharmacological applications. While specific literature on this compound is scarce, research on related molecules provides insights into the significance of such structures in synthetic chemistry and materials science.

Synthesis Analysis

The synthesis of complex heterocyclic compounds often involves multi-step reactions that strategically build the molecule's core structure while introducing functional groups in a controlled manner. For example, Katritzky et al. (1999) demonstrated the asymmetric syntheses of pyrrolidines from benzotriazole-related compounds, highlighting the utility of benzotriazole as a versatile building block in organic synthesis (Katritzky, Cui, Yang, & Steel, 1999).

Molecular Structure Analysis

The determination of molecular structure is pivotal in understanding the chemical behavior of a compound. Techniques such as X-ray crystallography, NMR, and computational methods like DFT are commonly employed. Özdemir et al. (2015) explored the molecular structure of a related heterocyclic compound through X-ray and DFT studies, revealing detailed geometric parameters and electronic properties (Özdemir, Sönmez, Sen, Dinçer, & Özdemir, 2015).

Chemical Reactions and Properties

Heterocyclic compounds exhibit a wide range of chemical reactivities due to their diverse functional groups and structural motifs. For instance, reactions involving benzotriazole can lead to the formation of novel chiral pyrrolidine synthons, as demonstrated by Katritzky et al. (1999), showcasing the compound's versatility in organic synthesis (Katritzky, Cui, Yang, & Steel, 1999).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystal structure are crucial for understanding the applicability of a compound in various domains. The synthesis and characterization studies, such as those by Özdemir et al. (2015), provide essential data on these aspects, informing on conditions for the compound's storage, handling, and potential applications (Özdemir, Sönmez, Sen, Dinçer, & Özdemir, 2015).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific reactions, define the compound's utility in synthesis and its behavior in complex systems. The work by Katritzky et al. (1999) and others in the field provides a foundational understanding of how such compounds react under synthetic conditions, informing future research and applications (Katritzky, Cui, Yang, & Steel, 1999).

properties

IUPAC Name

2H-benzotriazol-5-yl-[(1S,5R)-3-pyrimidin-2-yl-3,6-diazabicyclo[3.2.2]nonan-6-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N7O/c26-17(13-3-5-15-16(8-13)22-23-21-15)25-10-12-2-4-14(25)11-24(9-12)18-19-6-1-7-20-18/h1,3,5-8,12,14H,2,4,9-11H2,(H,21,22,23)/t12-,14+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GSUGAQDQQWKBSM-GXTWGEPZSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2CN(CC1CN2C(=O)C3=CC4=NNN=C4C=C3)C5=NC=CC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@@H]2CN(C[C@H]1CN2C(=O)C3=CC4=NNN=C4C=C3)C5=NC=CC=N5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N7O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

349.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.